Cas no 17178-10-8 (2-Methoxyethyl 4-methylbenzenesulfonate)

2-Methoxyethyl 4-methylbenzenesulfonate is a sulfonate ester compound characterized by its methoxyethyl and tosyl functional groups. This reagent is commonly employed in organic synthesis as an alkylating agent, particularly for introducing the methoxyethyl moiety into target molecules. Its reactivity is attributed to the electron-withdrawing nature of the tosyl group, which facilitates nucleophilic substitution reactions. The compound is valued for its stability under standard storage conditions and its compatibility with a range of solvents, including polar aprotic media. It is often utilized in the preparation of intermediates for pharmaceuticals, agrochemicals, and specialty materials, where controlled functionalization is required. Proper handling is advised due to its potential irritant properties.

2-Methoxyethyl 4-methylbenzenesulfonate structure

17178-10-8 structure

Product Name:2-Methoxyethyl 4-methylbenzenesulfonate

CAS No:17178-10-8

MF:C₁₀H₁₄O₄S

MW:230.280762195587

MDL:MFCD00025910

CID:122156

PubChem ID:87577074

Update Time:2025-06-07

2-Methoxyethyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- 2-Methoxyethyl 4-methylbenzenesulfonate
- 2-Methoxyethyl p-Toluenesulfonate
- Ethanol, 2-methoxy-,1-(4-methylbenzenesulfonate)
- 2-methoxy-ethano 4-methylbenzenesulfonate
- 2-METHOXYETHYL-P-TOLUENESULFONATE (PTS-MC) 4-TOLUENESULFONIC ACID 2-METHOXYETHYL ESTER
- beta.-Methoxy-4-ethyl toluene sulfonate
- p-Toluenesulfonic Acid 2-Methoxyethyl Ester
- .beta.-Methoxy-4-ethyl toluene sulfonate
- 4-Methylbenzenesulfonic acid 2-methoxyethyl ester
- Ethanol, 2-methoxy-, 1-(4-methylbenzenesulfonate)
- 2-methoxyethyl tosylate
- 2-methoxyethyltosylate
- ARONIS23919
- 2-methoxyethyl-p-toluenesulfonate
- C10H14O4S
- 2-methoxyethyl p-toluenesulphonate
- TZXJJSAQSRHKCZ-UHFFFAOYSA-N
- 8830AA
- SBB080472
- ethylene gly
- SY047023
- m-PEG11-OTs
- p-toluenesulfonic acid-2-methoxyethylester
- CS-W023070
- p-toluene sulfonic acid 2-methoxyethyl ester
- Ethanol, 2-methoxy-, 4-methylbenzenesulfonate
- toluene-4-sulfonic acid 2-methoxy-ethyl ester
- mPEG-Tosylate
- ethylene glycol methyl ether tosylate
- mPEG-OTs
- AKOS005111040
- FT-0725657
- 58320-73-3
- 17178-10-8
- SCHEMBL85631
- beta-methyloxyethyl p-toluenesulfonate
- T1303
- EN300-7203603
- A811352
- 2-Methoxyethanol tosylate
- DS-15286
- AC8517
- DTXSID00884963
- 2-methoxyethyl 4-methylbenzene-1-sulfonate
- 188266-38-8
- mPEG-Tos
- MFCD00025910
- DTXCID301024379
- 2-methoxyethyl4-methylbenzenesulfonate
- MDL： MFCD00025910
- Inchi： 1S/C10H14O4S/c1-9-3-5-10(6-4-9)15(11,12)14-8-7-13-2/h3-6H,7-8H2,1-2H3
- InChI Key： TZXJJSAQSRHKCZ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOC

Computed Properties

Exact Mass: 230.06132
Monoisotopic Mass: 230.06128
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 61
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Colorless oily liquid
Density: 1.206(lit.)
Melting Point: 10°C(lit.)
Boiling Point: 141°C/0.2mmHg(lit.)
Flash Point: 161.8°C
Refractive Index: 1.5100-1.5120
PSA: 52.6
Solubility: Uncertain

2-Methoxyethyl 4-methylbenzenesulfonate Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

2-Methoxyethyl 4-methylbenzenesulfonate Pricemore >>

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